Cas no 1183323-27-4 (Acetamide, N-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-)

• Product Name: Acetamide, N-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-
• CAS No: 1183323-27-4
• MF: C₁₀H₁₆N₂O₂
• MW: 196.25
• CID: 5456717
• PubChem ID: 60949044
• Update Time: 2025-10-28

Acetamide, N-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-
• AKOS010173175
• EN300-5085992
• Z608673452
• N-(1-Acryloylpiperidin-3-yl)acetamide
• N-[1-(prop-2-enoyl)piperidin-3-yl]acetamide
• N-(1-prop-2-enoylpiperidin-3-yl)acetamide
• 1183323-27-4
• F84475

• Inchi： 1S/C10H16N2O2/c1-3-10(14)12-6-4-5-9(7-12)11-8(2)13/h3,9H,1,4-7H2,2H3,(H,11,13)
• InChI Key： ZZLHIZKZVDJCJQ-UHFFFAOYSA-N
• SMILES： C(NC1CCCN(C(=O)C=C)C1)(=O)C

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.4Ų

Additional information on Acetamide, N-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-

Acetamide, N-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl] (CAS No. 1183323-27-4)

The compound Acetamide, N-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl], also known by its CAS registry number 1183323-27-4, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials synthesis.

Chemical Structure and Properties

The molecular structure of Acetamide, N-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl] is characterized by a piperidine ring substituted with an acetamide group and a propenoyl moiety. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, serves as the core structure. The substitution pattern at the nitrogen atom includes an acetamide group (-CONH-) and a propenoyl group (-COCH₂CH₂), which introduces both amide functionality and α,β-unsaturated ketone characteristics into the molecule.

Recent studies have highlighted the importance of such substitution patterns in influencing the compound's solubility, stability, and reactivity. The presence of the amide group contributes to hydrogen bonding capabilities, enhancing the compound's ability to interact with polar solvents and biological systems. Meanwhile, the α,β-unsaturated ketone moiety imparts conjugation effects, which can influence electronic properties and reactivity in various chemical reactions.

Synthesis and Characterization

The synthesis of Acetamide, N-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl] typically involves multi-step organic synthesis strategies. Key steps often include nucleophilic substitution reactions, amide bond formation, and conjugate additions to introduce the desired functional groups onto the piperidine ring. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound.

Characterization of this compound is performed using a variety of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide insights into the molecular structure, purity, and stability of the compound under different conditions.

Applications in Pharmaceutical Chemistry

In pharmaceutical chemistry, Acetamide, N-[1-(1-oxo-2-propen-1-y)-3-piperidinyl] has shown promise as a potential lead compound for drug development. Its structural features make it a candidate for targeting various biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent research has focused on evaluating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Studies have demonstrated that the compound exhibits moderate solubility in physiological conditions and displays selectivity towards certain biological targets.

Role in Material Science

Beyond pharmaceutical applications, this compound has also found relevance in material science due to its unique electronic properties. The conjugated system introduced by the α,beta;-unsaturated ketone moiety enables it to act as a precursor for advanced materials such as polymers and coordination complexes.

Pioneering work has explored its use in synthesizing stimuli-responsive materials that can undergo structural changes in response to external stimuli such as light or temperature. These materials hold potential applications in sensors, drug delivery systems, and adaptive coatings.

Environmental Considerations

In addition to its technical applications, environmental considerations are increasingly important when developing new compounds like Acetamide,N-[1-(1-Oxo - 2-propen - ilyl)- piperidin yl]. Recent studies have focused on assessing its biodegradability under various environmental conditions to ensure minimal ecological impact during its lifecycle.